Cas no 78031-17-1 (3-Methoxythiophene-2-carboxamide)

• Product Name: 3-Methoxythiophene-2-carboxamide
• CAS No: 78031-17-1
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD01680278
• CID: 573097
• PubChem ID: 593881
• Update Time: 2025-04-19

3-Methoxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,3-methoxy-
• 3-Methoxythiophene-2-carboxamide
• 3-Methoxythiophene-2-carboximidic acid
• GJMQULWNKQLTIM-UHFFFAOYSA-N
• 2-Thiophenecarboxamide, 3-methoxy-
• CS-0302489
• CHEBI:194891
• AKOS017356986
• 3-Methoxy-thiophene-2-carboxamide
• TS-00095
• DTXSID20999285
• BRN 5253261
• 3-Methoxy-2-thiophenecarboxamide
• 78031-17-1
• SCHEMBL4698700
• 3-Methoxy-2-thiophenecarboxamide #
• EN300-70705

• MDL： MFCD01680278
• Inchi： 1S/C6H7NO2S/c1-9-4-2-3-10-5(4)6(7)8/h2-3H,1H3,(H2,7,8)
• InChI Key： GJMQULWNKQLTIM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N)=O)OC

Computed Properties

• Exact Mass: 157.019749
• Monoisotopic Mass: 157.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.292
• Boiling Point: 304.9°C at 760 mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.576
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methoxythiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides